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Compound of Interest

Compound Name: 5-(Z-Amino)-1-pentanol

Cat. No.: B023693

An In-Depth Technical Guide to the Safe Handling of 5-(Z-Amino)-1-pentanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 5-(Z-
Amino)-1-pentanol, also known as Benzyl N-(5-hydroxypentyl)carbamate. As a Senior
Application Scientist, the following information is synthesized from available safety data sheets
and chemical properties to ensure a thorough understanding of the risks and the necessary
precautions for safe laboratory use.

Chemical and Physical Properties

5-(Z-Amino)-1-pentanol is a white solid with a melting point between 43-47°C.[1][2] It is
slightly soluble in dichloromethane, ethyl acetate, and methanol.[1] This compound is often
used as a cross-linking reagent in chemical synthesis.[3]
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Property Value Source
Chemical Formula C13H19NO3 [2]
Molecular Weight 237.30 g/mol [2]
Appearance White solid/powder [4]
Melting Point 43-47 °C [11[2]
Boiling Point 408.2+38.0 °C (Predicted) [1]
Density 1.105+0.06 g/cm3 (Predicted) [1]

Slightly soluble in
Solubility Dichloromethane, Ethyl [1]

Acetate, Methanol

Storage Temperature Refrigerator [1]

Hazard Identification and GHS Classification

5-(Z-Amino)-1-pentanol is classified as a hazardous substance.[5] The primary hazards
associated with this chemical are skin irritation, serious eye irritation, and potential respiratory
irritation.[2]

GHS Hazard Statements:

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
Signal Word: Warning[2]

It is crucial to understand these hazards to implement appropriate safety measures. The "Z"
group (a benzyl carbamate) modifies the properties of the parent molecule, 5-amino-1-
pentanol, which is known to be corrosive and harmful if swallowed.[6][7] While specific toxicity

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.jk-sci.com/products/a01367305
https://www.jk-sci.com/products/a01367305
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9305883.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9305883.htm
https://www.jk-sci.com/products/a01367305
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9305883.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9305883.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9305883.htm
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB9305883.htm
https://www.benchchem.com/product/b023693?utm_src=pdf-body
https://datasheets.scbt.com/sc-239022.pdf
https://www.jk-sci.com/products/a01367305
https://www.jk-sci.com/products/a01367305
https://www.jk-sci.com/products/a01367305
https://www.jk-sci.com/products/a01367305
https://www.jk-sci.com/products/a01367305
https://store.apolloscientific.co.uk/storage/msds/OR55441_msds.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/03/09202757/5-Amino-1-pentanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

data for 5-(Z-Amino)-1-pentanol is not as extensive, the identified hazards necessitate careful
handling.

Safe Handling and Storage Protocols

A systematic approach to handling and storage is paramount to ensure laboratory safety.

Engineering Controls

The primary line of defense is to minimize exposure through engineering controls.

o Ventilation: Always handle 5-(Z-Amino)-1-pentanol in a well-ventilated area.[6] For
procedures that may generate dust or aerosols, a chemical fume hood is mandatory.[8][9]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to prevent direct contact with the chemical.

o Eye Protection: Wear chemical safety goggles or a face shield.[5] Given the risk of serious
eye irritation, standard safety glasses are not sufficient.

o Skin Protection: Wear chemical-resistant gloves (e.g., PVC or neoprene) and a lab coat or
overalls.[5][6] Ensure that skin is not exposed.

o Respiratory Protection: For situations where dust may be generated and ventilation is
inadequate, a NIOSH/MSHA-approved respirator with an appropriate filter (e.g., N95 dust
mask) should be used.
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Personal Protective Equipment (PPE) Protocol
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Caption: Required PPE for handling 5-(Z-Amino)-1-pentanol.

General Handling Practices

Adherence to good laboratory practices is fundamental for safety.

Storage

Avoid all personal contact, including inhalation of dust.[6]

Keep containers securely sealed when not in use.[6]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Wash hands thoroughly with soap and water after handling.[6]

Launder contaminated clothing separately before reuse.[6]

Proper storage is critical to maintain the chemical's integrity and prevent accidents.

e Store in a refrigerator.[1]
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o Keep the container tightly closed and in a dry, well-ventilated place.[8]
o Store locked up.[6][10]
e Avoid storing near incompatible materials such as strong oxidizing agents and acids.[5][8]

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[11] If
respiratory symptoms occur, call a poison center or doctor.[11]

« If on Skin: Take off immediately all contaminated clothing. Rinse the skin with plenty of water.
[11] If skin irritation occurs, get medical advice/attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[11] Immediately call a poison center or doctor.[11]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting.[11] Call a poison center or doctor if
you feel unwell.[11]
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Caption: First-aid response to exposure to 5-(Z-Amino)-1-pentanol.

Spills and Leaks

e Minor Spills:

o Remove all ignition sources.[5]

o Clean up spills immediately, avoiding contact with skin and eyes.[5]

o Use dry clean-up procedures and avoid generating dust.[5]

o Place the spilled material in a suitable, labeled container for waste disposal.[5]
o Major Spills:

o Evacuate the area and move upwind.[6]
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o Alert the emergency response team.[5]

o Wear appropriate PPE, including respiratory protection.[5]

Fire-Fighting Measures

» Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide. For large fires,
water spray or fog can be used.[11]

e Hazards from Combustion: May emit corrosive fumes and toxic gases such as carbon
monoxide, carbon dioxide, and nitrogen oxides.[5][8][11]

» Firefighter Protection: Wear self-contained breathing apparatus and full protective gear.[5][8]

Disposal Considerations

Dispose of 5-(Z-Amino)-1-pentanol and its containers in accordance with local, state, and
federal regulations.[5][6] This material and its container must be disposed of as hazardous
waste.[5] Do not allow it to enter drains or waterways.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety and handling precautions for 5-(Z-Amino)-1-
pentanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023693#safety-and-handling-precautions-for-5-z-
amino-1-pentanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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